Diethyl 2-amino-2-but-3-enyl-propanedioate

• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• IUPAC Name: diethyl 2-amino-2-but-3-enylpropanedioate
• InChI: InChI=1S/C11H19NO4/c1-4-7-8-11(12,9(13)15-5-2)10(14)16-6-3/h4H,1,5-8,12H2,2-3H3
• InChI Key: UBTRAOCFHBHZJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCC=C)(C(=O)OCC)N

Description

Diethyl 2-amino-2-but-3-enyl-propanedioate is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of diethyl 2-but-3-enyl-2-(tert-butoxycarbonylamino)propanedioate 81b (14.5 g, 4.4 mmol) in DCM (30 mL) was added TFA (10 mL), The mixture was stirred at room temperature for 16 h, quenched with saturated NaHCO3 (50 mL) and then extracted with DCM (150 mL) two times, washed with saturated NaHCO3 (100 mL) three times, dried over anhydrous sodium sulfate and concentrated in vacuo to afford diethyl 2-amino-2-but-3-enyl-propanedioate as a crude product (9.5 g, 94%), which was used for next step without further purification. MS: calc'd (MH+) 230, measured (MH+) 230.